Cas no 438554-17-7 (2-(3-chloro-4-fluorophenyl)-1H-Imidazole)

• Product Name: 2-(3-chloro-4-fluorophenyl)-1H-Imidazole
• CAS No: 438554-17-7
• MF: C₉H₆ClFN₂
• MW: 196.60874414444
• CID: 1112481
• PubChem ID: 22335086
• Update Time: 2025-04-20

2-(3-chloro-4-fluorophenyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-4-FLUORO-PHENYL)-1H-IMIDAZOLE
• 2-(3-chloro-4-fluorophenyl)-1H-Imidazole
• 3-chloro-4-ethylthiocyclobutenedione
• A1-15699
• 438554-17-7
• AKOS012388588
• SCHEMBL1688469

• Inchi： 1S/C9H6ClFN2/c10-7-5-6(1-2-8(7)11)9-12-3-4-13-9/h1-5H,(H,12,13)
• InChI Key： SMUSVDCCKGPREI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=NC=CN1)F

Computed Properties

• Exact Mass: 196.02000
• Monoisotopic Mass: 196.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 2.86920